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Cat. No.: B15621443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-797591 is a potent and selective non-peptide agonist for the somatostatin receptor subtype 1

(SSTR1). SSTR1 is a member of the G-protein coupled receptor (GPCR) family and is

expressed in various tissues, including the brain, pancreas, and gastrointestinal tract. Upon

activation by agonists like L-797591, SSTR1 couples to inhibitory G-proteins (Gi/o), leading to

the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine

monophosphate (cAMP) levels. This signaling cascade modulates various physiological

processes, including neurotransmission and hormone secretion. For instance, activation of

SSTR1 has been shown to inhibit glucagon-like peptide-1 (GLP-1)-induced insulin secretion.

These application notes provide detailed protocols for two key functional assays to characterize

the activity of L-797591 and other SSTR1 agonists: a cAMP accumulation assay and an insulin

secretion assay.
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Cell Preparation

Compound Treatment

cAMP Detection

Data Analysis

Culture CHO-K1 cells stably
expressing human SSTR1

Seed cells into a
384-well plate

Incubate overnight

Add serial dilutions of
L-797591 or control

Pre-incubate

Add Forskolin to
stimulate cAMP production

Incubate

Lyse cells

Add cAMP detection reagents
(e.g., HTRF, AlphaScreen, GloSensor)

Read plate on a
compatible microplate reader

Generate a dose-response curve

Calculate IC50 value

 

Cell Preparation

Pre-incubation and Stimulation

Insulin Detection

Data Analysis

Culture RINm5F cells

Seed cells into a 24-well plate

Incubate for 48-72 hours

Wash cells with Krebs-Ringer buffer (KRB)

Pre-incubate in KRB

Add L-797591, GLP-1, and controls

Incubate to allow for insulin secretion

Collect supernatant

Measure insulin concentration using
ELISA or HTRF

Normalize data to controls

Generate a dose-response curve

Calculate IC50 value
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To cite this document: BenchChem. [Application Notes and Protocols for L-797591
Functional Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621443#experimental-design-for-l-797591-
functional-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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